Cas no 2229479-89-2 (4-(5,6-dichloropyridin-3-yl)butanoic acid)

• Product Name: 4-(5,6-dichloropyridin-3-yl)butanoic acid
• CAS No: 2229479-89-2
• MF: C₉H₉Cl₂NO₂
• MW: 234.079260587692
• CID: 5902591
• PubChem ID: 165710016
• Update Time: 2025-06-08

4-(5,6-dichloropyridin-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5,6-dichloropyridin-3-yl)butanoic acid
• EN300-1980248
• 2229479-89-2

• Inchi： 1S/C9H9Cl2NO2/c10-7-4-6(5-12-9(7)11)2-1-3-8(13)14/h4-5H,1-3H2,(H,13,14)
• InChI Key： SKOVNCYSAIRZAE-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)CCCC(=O)O)Cl

Computed Properties

• Exact Mass: 233.0010339g/mol
• Monoisotopic Mass: 233.0010339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2Ų

Additional information on 4-(5,6-dichloropyridin-3-yl)butanoic acid

4-(5,6-Dichloropyridin-3-yl)Butanoic Acid (CAS No. 2229479-89-2): A Comprehensive Overview

4-(5,6-Dichloropyridin-3-yl)butanoic acid (CAS No. 2229479-89-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique dichloropyridine and butanoic acid moieties, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The dichloropyridine ring is a well-known structural motif in medicinal chemistry, often associated with compounds that have potent biological activities. The presence of this ring in 4-(5,6-dichloropyridin-3-yl)butanoic acid contributes to its stability and enhances its ability to interact with specific biological targets. The butanoic acid moiety, on the other hand, imparts the compound with carboxylic acid functionality, which can be crucial for its pharmacological properties and metabolic stability.

Recent studies have highlighted the potential of 4-(5,6-dichloropyridin-3-yl)butanoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory properties. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, 4-(5,6-dichloropyridin-3-yl)butanoic acid has also been investigated for its potential as an anticancer agent. Studies have shown that it can induce apoptosis in various cancer cell lines, including those derived from breast and lung cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 4-(5,6-dichloropyridin-3-yl)butanoic acid have also been extensively studied. Research indicates that it has favorable oral bioavailability and a relatively long half-life, which are desirable attributes for a potential drug candidate. These properties make it suitable for both acute and chronic treatment regimens.

Clinical trials are currently underway to further evaluate the safety and efficacy of 4-(5,6-dichloropyridin-3-yl)butanoic acid. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and a favorable safety profile. These findings have paved the way for more advanced clinical trials to assess its therapeutic potential in larger patient populations.

Beyond its direct therapeutic applications, 4-(5,6-dichloropyridin-3-yl)butanoic acid is also being explored as a lead compound for drug discovery efforts. Its unique structure and biological activities make it an attractive starting point for the development of novel drugs with improved efficacy and reduced side effects. Chemists are actively working on synthesizing derivatives of this compound to optimize its pharmacological properties and expand its therapeutic utility.

In conclusion, 4-(5,6-dichloropyridin-3-yl)butanoic acid (CAS No. 2229479-89-2) is a promising compound with a wide range of potential applications in medicine. Its anti-inflammatory and anticancer properties, coupled with favorable pharmacokinetic characteristics, make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the future of pharmaceutical science.